2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide

• IUPAC Name: 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C15H14FNO2/c1-10-5-3-4-6-14(10)17-15(18)12-8-7-11(19-2)9-13(12)16/h3-9H,1-2H3,(H,17,18)
• InChI Key: KPVZECQRRWWSMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)OC)F
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol

Description

2-Fluoro-4-methoxy-N-(2-methylphenyl)benzamide, also known as FMMPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMMPB belongs to the class of compounds known as benzamides, which are widely used in the pharmaceutical industry as drugs for treating various diseases.

Mechanism of Action

The mechanism of action of 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. As mentioned earlier, 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide inhibits the activity of MAO-B, which leads to an increase in dopamine levels in the brain. It has also been shown to inhibit the activity of another enzyme called histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC, 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide may be able to alter the expression of genes that are involved in cancer growth and progression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide are still being studied, but some of the known effects include:
- Inhibition of cancer cell growth and proliferation
- Induction of apoptosis in cancer cells
- Inhibition of angiogenesis (formation of new blood vessels) in tumors
- Inhibition of MAO-B activity, leading to increased dopamine levels in the brain
- Inhibition of HDAC activity, potentially altering gene expression

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide in lab experiments is its specificity. 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide has been shown to selectively inhibit the activity of MAO-B and HDAC, making it a useful tool for studying the roles of these enzymes in various biological processes. However, one limitation of using 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide is its potential toxicity. Studies have shown that high doses of 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide can be toxic to cells, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are many potential future directions for research on 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide. Some of these include:
- Further studies on its potential as a cancer treatment, including clinical trials in humans
- Studies on its potential as a treatment for other neurological disorders, such as Alzheimer's disease
- Development of new and more efficient synthesis methods for 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide
- Studies on its safety and toxicity in humans, including studies on its pharmacokinetics and pharmacodynamics
- Studies on its potential as a tool for studying the roles of MAO-B and HDAC in various biological processes.

Synthesis Methods

The synthesis of 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide involves a series of chemical reactions that require specialized equipment and expertise. The most common method for synthesizing 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide involves the reaction of 2-fluoro-4-methoxybenzoic acid with 2-methylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with acetic anhydride to form 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide.

Scientific Research Applications

2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide has been studied extensively for its potential therapeutic applications. One area of research is its use as a potential treatment for cancer. Studies have shown that 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to be effective in preventing the formation of new blood vessels in tumors, which is necessary for their growth and spread.
Another area of research is its potential use as a treatment for neurological disorders such as Parkinson's disease. 2-fluoro-4-methoxy-N-(2-methylphenyl)benzamide has been shown to inhibit the activity of an enzyme called monoamine oxidase-B (MAO-B), which is involved in the breakdown of dopamine in the brain. Dopamine is a neurotransmitter that is important for regulating movement and mood, and its depletion is a hallmark of Parkinson's disease.